Cas no 794564-01-5 (2-[4-(Benzyloxy)phenyl]ethyl hexanoate)

• Product Name: 2-[4-(Benzyloxy)phenyl]ethyl hexanoate
• CAS No: 794564-01-5
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 2802377
• PubChem ID: 67493855
• Update Time: 2025-04-21

2-[4-(Benzyloxy)phenyl]ethyl hexanoate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2678653
• 2-[4-(BENZYLOXY)PHENYL]ETHYL HEXANOATE
• DTXSID20737381
• 794564-01-5
• 2-[4-(Benzyloxy)phenyl]ethyl hexanoate

• Inchi： 1S/C21H26O3/c1-2-3-5-10-21(22)23-16-15-18-11-13-20(14-12-18)24-17-19-8-6-4-7-9-19/h4,6-9,11-14H,2-3,5,10,15-17H2,1H3
• InChI Key： WQIUCGQRWFMMIA-UHFFFAOYSA-N
• SMILES： O(C(CCCCC)=O)CCC1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.18819469Da
• Monoisotopic Mass: 326.18819469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 35.5Ų